Cas no 1040651-38-4 (2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide)

• Product Name: 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide
• CAS No: 1040651-38-4
• MF: C₂₅H₂₆N₄O₄S
• MW: 478.563344478607
• CID: 5384618
• Update Time: 2025-07-24

2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
• 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

• Inchi： 1S/C25H26N4O4S/c1-5-16-6-8-17(9-7-16)19-14-20-25(26-10-11-29(20)28-19)34-15-23(30)27-18-12-21(31-2)24(33-4)22(13-18)32-3/h6-14H,5,15H2,1-4H3,(H,27,30)
• InChI Key： USLDZGMLHGXMQO-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(OC)C(OC)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(CC)C=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 1040651-38-4 and Product Name: 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

Compound with the CAS number 1040651-38-4 and the product name 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound is built around a pyrazolo[1,5-a]pyrazine scaffold, which is a fused bicyclic system consisting of two pyrazole rings. This particular scaffold has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The presence of a sulfanyl group at the 4-position of the pyrazolo[1,5-a]pyrazine ring enhances the compound's solubility and bioavailability, which are crucial factors for its pharmacological efficacy.

Additionally, the acetamide moiety at the N-terminal position introduces a polar functional group that can facilitate interactions with biological targets. The 3,4,5-trimethoxyphenyl group attached to the acetamide further modifies the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. These structural features collectively contribute to the compound's unique chemical profile and make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target inflammation and immune responses. The compound in question has shown promise in preclinical studies as an inhibitor of certain inflammatory pathways. Specifically, it has demonstrated activity against enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are key players in the production of pro-inflammatory mediators. By modulating these pathways, the compound may offer a new approach to treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the ethylphenyl substituent at the 2-position of the pyrazole ring adds another layer of complexity to the molecule's structure. This group can influence both the electronic distribution and steric environment around the active site of potential biological targets. Studies have indicated that such substitutions can enhance binding affinity by optimizing van der Waals interactions and hydrogen bonding opportunities. This feature underscores the importance of structural diversity in designing effective pharmaceuticals.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfanyl group requires precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the 3,4,5-trimethoxyphenyl group necessitates careful selection of coupling reagents and catalysts to achieve regioselectivity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce complex molecules like this one on a larger scale.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of this compound. Molecular docking studies have been conducted to predict how this molecule interacts with various biological targets at an atomic level. These simulations have provided valuable insights into the binding modes and affinity of the compound for potential drug targets. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The potential therapeutic applications of this compound extend beyond inflammation management. Preliminary research suggests that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. Additionally, its structural motif is reminiscent of other molecules that have shown anticancer activity by inhibiting key signaling pathways involved in cell proliferation and survival. Further investigation into these areas could uncover novel therapeutic uses for this compound.

In conclusion, 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1040651-38-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its unique scaffold and functional groups make it a versatile tool for drug discovery efforts aimed at treating inflammatory diseases as well as other conditions such as infections and cancer. Continued research into this compound will likely yield valuable insights into its mechanism of action and potential clinical applications.